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Compound of Interest

Compound Name: 4-(3-Hydroxypropyl)morpholine

Cat. No.: B1295618

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a concise summary of the core physicochemical properties of 4-(3-
Hydroxypropyl)morpholine, a chemical compound relevant in various research and
development applications. The data presented herein is compiled from verified chemical
databases and is intended to serve as a quick reference for laboratory and development
professionals.

Core Chemical Data

The fundamental molecular properties of 4-(3-Hydroxypropyl)morpholine are summarized in
the table below. This data is critical for stoichiometric calculations, analytical method
development, and chemical synthesis planning.

Property Value Source(s)
Molecular Formula C7H1sNO:2 [1]
Molecular Weight 145.20 g/mol [1][2]

CAS Number 4441-30-9 [1]

Logical Relationship of Chemical Properties
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The following diagram illustrates the direct relationship between the chemical compound and
its fundamental identifiers and properties.

4-(3-Hydroxypropyl)morpholine

has has is identified by
Molecular Formula: Molecular Weight: CAS Number:
C7H1sNO2 145.20 g/mol 4441-30-9

Click to download full resolution via product page

Caption: Relationship between 4-(3-Hydroxypropyl)morpholine and its core properties.

Experimental Protocols

Detailed experimental protocols for the determination of molecular weight and formula, such as
mass spectrometry or elemental analysis, are standardized procedures and are not detailed in
this document. Researchers should refer to standard analytical chemistry texts for these
methodologies.

Concluding Remarks

The molecular formula and weight are foundational data points for the use of 4-(3-
Hydroxypropyl)morpholine in any research or drug development context. Accurate
application of these values is essential for experimental reproducibility and success.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. 4-(3-FRE)NZHE 95% | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-(3-
Hydroxypropyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295618#4-3-hydroxypropyl-morpholine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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